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Compound of Interest

Compound Name: (R)-N-Benzylglutamic acid

CAS No.: 73914-82-6

Cat. No.: B3281640

Get Quote

Executive Summary
(R)-N-Benzylglutamic acid is a specialized chiral building block used in the synthesis of

peptidomimetics, glutamate receptor ligands (e.g., EAAT inhibitors), and as a resolving agent

for chiral amines.[1] Unlike the more common gamma-benzyl glutamate esters used in peptide

synthesis, this reagent features a benzyl group directly alkylated to the alpha-nitrogen. This

structural difference confers unique solubility and stability profiles that require specific handling

protocols to prevent oxidative degradation and ensure experimental reproducibility.

This guide outlines the critical handling, storage, and quality control measures required to

maintain the integrity of (R)-N-Benzylglutamic acid in drug development workflows.

Critical Distinction: Know Your Reagent
WARNING: Confusion between N-benzyl and Gamma-benzyl derivatives is a common source

of experimental failure. Verify your structure immediately.
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Feature
(R)-N-

Benzylglutamic Acid

(Target)

Gamma-Benzyl

Glutamate

(Common Ester)

N-Cbz-Glutamic Acid

(Common
Protected)

Structure
Benzyl group on

Amine (N)

Benzyl group on Side

Chain (COOH)

Carbamate on Amine

(N)

CAS 73914-82-6 1676-73-9 (L-isomer) 1155-62-0 (L-isomer)

Function
Secondary amine

intermediate

Side-chain protected

monomer
N-protected monomer

Stability
Prone to slow

oxidation (amine)

Prone to hydrolysis

(ester)
Stable

Physicochemical Profile
Property Specification Notes

Molecular Formula C₁₂H₁₅NO₄

Molecular Weight 237.25 g/mol

Appearance White to off-white powder Hygroscopic tendency

Solubility (Water) Low at neutral pH
Zwitterionic character reduces

neutral solubility.

Solubility (Organic) Soluble in DMSO, Methanol

Solubility (Acid/Base) Soluble in dilute HCl or NaOH Forms soluble salts.

pKa (Predicted) ~2.1 (COOH), ~9.5 (NH)
Secondary amine is more

basic than primary.

Handling & Dissolution Protocols
Environmental Control[2]

Hygroscopicity: Amino acid derivatives can absorb atmospheric moisture, leading to

clumping and hydrolysis risks. Handle in a low-humidity environment (<40% RH) or under an

inert atmosphere (Nitrogen/Argon) if high precision is required.
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Static Electricity: The fine powder form is prone to static. Use an anti-static gun or polonium

strip during weighing to ensure accuracy.

Dissolution Strategy
The zwitterionic nature of (R)-N-Benzylglutamic acid dictates that pH manipulation is often

necessary for aqueous solubility.

Step-by-Step Dissolution Workflow:

For Organic Synthesis (Non-Aqueous):

Solvent: Dimethyl Sulfoxide (DMSO) or Methanol.

Protocol: Weigh powder → Add solvent → Vortex (30s).

Note: Sonicate at 30-40°C if dissolution is slow.

For Biological Assays (Aqueous):

Neutral Buffer (PBS): Poor solubility expected.

Acidic Method (Preferred for Stability): Dissolve in 0.1 M HCl (10% of final volume) to

protonate the amine, then dilute with buffer.

Basic Method: Dissolve in 0.1 M NaOH (10% of final volume) to deprotonate the

carboxylic acids, then dilute.

Caution: Avoid storing in basic solution for >24 hours to prevent potential racemization.

Handling Workflow Diagram
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Caption: Decision tree for solvent selection and dissolution based on experimental application.
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Storage Protocols
Long-Term Storage (> 1 Month)

Temperature: -20°C.

Container: Amber glass vial with a PTFE-lined screw cap.

Atmosphere: Flush headspace with Argon or Nitrogen before sealing to prevent oxidation of

the secondary amine.

Desiccant: Store the vial inside a secondary container (e.g., a sealed bag or jar) containing

silica gel packets.

Short-Term Storage (< 1 Month)
Temperature: 2-8°C (Refrigerator).

Precaution: Allow the vial to equilibrate to room temperature before opening to prevent

condensation of atmospheric moisture onto the cold powder.

Solution Stability
DMSO Stocks: Stable for ~1 month at -20°C.

Aqueous Solutions: Unstable. Prepare fresh. N-benzyl amines can degrade slowly in

aqueous solution due to oxidation or microbial growth. Do not store aqueous solutions for

more than 24 hours.

Quality Control & Stability Testing
To validate the integrity of the reagent before critical experiments, use the following

checkpoints:

Visual Inspection:

Pass: White, free-flowing powder.

Fail: Yellow/brown discoloration (oxidation) or hard clumps (moisture damage).
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Chemical Verification (HPLC):

Column: C18 (Reverse Phase) or Chiralpak ZWIX(+) for enantiomeric purity.

Mobile Phase: Water (0.1% TFA) / Acetonitrile (0.1% TFA) gradient.

Detection: UV at 210 nm (peptide bond/carboxyl) and 254 nm (benzyl ring).

Acceptance Criteria: Purity > 98.0%; Single peak.

NMR Verification:

¹H NMR in DMSO-d6 should show the characteristic benzylic methylene singlet/doublet

around 3.8-4.2 ppm and the glutamic acid backbone signals.

Safety (HSE)
GHS Classification: Irritant (Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3).

PPE: Nitrile gloves, safety goggles, and lab coat.

Inhalation: Use a fume hood when weighing fine powder to avoid inhalation.

Disposal: Dispose of as solid organic waste. Solutions containing DMSO must be disposed

of in halogenated/organic solvent waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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